Cas no 898776-93-7 ((3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone)

(3,5-Difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone is a fluorinated aromatic ketone derivative featuring a pyrrolidine-substituted benzyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which combines electron-withdrawing difluorophenyl groups with a basic pyrrolidine moiety. Such features may enhance binding affinity and metabolic stability, making it a potential intermediate for drug discovery, particularly in targeting central nervous system (CNS) disorders or enzyme modulation. The difluorophenyl group can influence lipophilicity and bioavailability, while the pyrrolidine moiety may contribute to solubility and pharmacokinetic properties. Its well-defined synthesis route allows for further functionalization, supporting diverse applications in lead optimization and molecular design.
(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone structure
898776-93-7 structure
Product Name:(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
CAS No:898776-93-7
MF:C18H17F2NO
MW:301.330491781235
MDL:MFCD03841541
CID:1945427
PubChem ID:24724372
Update Time:2025-11-02

(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
    • 3,5-DIFLUORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
    • CTK5G5607
    • AG-H-65712
    • KB-179615
    • 3,5-difluoro-4'-pyrrolidinomethylbenzophenone
    • MFCD03841541
    • 898776-93-7
    • (3,5-Difluorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
    • DTXSID90642771
    • 3,5-difluoro-4'-pyrrolidinomethyl benzophenone
    • AKOS016019858
    • (3,5-Difluorophenyl)[4-(1-pyrrolidinylmethyl)phenyl]methanone
    • MDL： MFCD03841541
    • Inchi： 1S/C18H17F2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h3-6,9-11H,1-2,7-8,12H2
    • InChI Key： KRRCOINVEADLGF-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CCCC1)=O)F

Computed Properties

  • Exact Mass: 301.12782049Da
  • Monoisotopic Mass: 301.12782049Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.3Ų

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(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Suppliers

Amadis Chemical Company Limited
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(CAS:898776-93-7)(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
Order Number:A1188989
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:08
Price ($):393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898776-93-7)(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
A1188989
Purity:99%
Quantity:1g
Price ($):393.0
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